Cas no 40853-55-2 (2-Isopropyl-5-methylhexyl Acetate)

• Product Name: 2-Isopropyl-5-methylhexyl Acetate
• CAS No: 40853-55-2
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 329745
• PubChem ID: 87562628
• Update Time: 2025-08-05

2-Isopropyl-5-methylhexyl Acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol,5-methyl-2-(1-methylethyl)-, 1-acetate
• 2-Isopropyl-5-methylhexyl Acetate
• (5-methyl-2-propan-2-ylhexyl) acetate
• Acetic Acid 2-Isopropyl-5-methylhexyl Ester
• EINECS 255-112-4
• QLFSGYMLVZGFJT-UHFFFAOYSA
• tetrahydrolavandulyl acetate
• 1-Hexanol, 5-methyl-2-(1-methylethyl)-, acetate
• SCHEMBL4209201
• D88387
• 5-methyl-2-(propan-2-yl)hexyl acetate
• DTXSID40961267
• A1149
• InChI=1/C12H24O2/c1-9(2)6-7-12(10(3)4)8-14-11(5)13/h9-10,12H,6-8H2,1-5H3
• NS00056944
• QLFSGYMLVZGFJT-UHFFFAOYSA-N
• ACETICACID2-ISOPROPYL-5-METHYLHEXYLESTER
• QLFSGYMLVZGFJT-UHFFFAOYSA-
• AKOS025295306
• 40853-55-2
• 1-Hexanol, 2-isopropyl-5-methyl-, acetate
• DB-253696

• MDL： MFCD00129077
• Inchi： 1S/C12H24O2/c1-9(2)6-7-12(10(3)4)8-14-11(5)13/h9-10,12H,6-8H2,1-5H3
• InChI Key： QLFSGYMLVZGFJT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(C(C)C)CCC(C)C

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.87
• Boiling Point: 220°C(lit.)
• Flash Point: 83.9°C
• Refractive Index: 1.4260-1.4280
• PSA: 26.30000
• LogP: 3.25790
• Solubility: Not determined

2-Isopropyl-5-methylhexyl Acetate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters